N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O/c1-14-3-9-18(10-4-14)23-12-11-22(13-15(23)2)19(24)21-17-7-5-16(20)6-8-17/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• InChI Key: SEEJGXIORJTIIK-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCN1C2=CC=C(C=C2)C)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O
• Molecular Weight: 327.4 g/mol

Description

N-(4-fluorophenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarboxamide, commonly known as 4-FMA, is a synthetic compound that belongs to the piperazine class of drugs. It is a designer drug that has been found to have stimulant and entactogenic effects. The compound has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 4-FMA is not fully understood, but it is believed to act as a releasing agent for dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn produces the stimulant and entactogenic effects.
Biochemical and Physiological Effects:
The use of 4-FMA has been found to produce a range of biochemical and physiological effects. These include increased heart rate and blood pressure, dilation of the pupils, and increased body temperature. The compound has also been found to produce changes in brain activity, including increased activity in the reward and pleasure centers of the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-FMA in lab experiments is that it has a relatively long half-life, which allows for longer periods of observation and data collection. However, one limitation is that the compound is not well-studied and its effects on the body are not fully understood.

Future Directions

There are several future directions for research on 4-FMA. One area of interest is its potential as a treatment for depression and other mood disorders. Another area of research is its potential as a treatment for ADHD. Additionally, more research is needed to fully understand the mechanism of action of the compound and its effects on the body.

Scientific Research Applications

4-FMA has been used in scientific research to study its effects on the central nervous system. It has been found to have stimulant effects similar to those of amphetamines, including increased alertness and energy, as well as entactogenic effects such as increased sociability and empathy. The compound has also been studied for its potential therapeutic applications, including its use as an antidepressant and as a treatment for attention deficit hyperactivity disorder (ADHD).